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Compound of Interest

Compound Name: Ethephon-d4

Cat. No.: B561827

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data
sheet (MSDS) information for Ethephon-d4. The information is presented to be of maximal
utility to researchers, scientists, and professionals in drug development, with a focus on clear
data presentation, inferred experimental protocols, and visual representations of safety
procedures and biological mechanisms.

Core Safety and Physical Data

Ethephon-d4, the deuterated analogue of Ethephon, is a plant growth regulator. While specific
safety data for the deuterated form is limited, the material safety data sheet for Ethephon
provides a strong basis for safe handling and use, as the isotopic labeling is not expected to
significantly alter its primary chemical hazards.

Physicochemical Properties of Ethephon-d4 and
Ethephon

The following table summarizes the key physicochemical properties of both Ethephon-d4 and
its non-deuterated counterpart, Ethephon. This allows for a direct comparison and
understanding of the substances.
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Property Ethephon-d4 Ethephon Source(s)
Molecular Formula C2H2D4CIOsP C2HeCIOsP [1112]
Molecular Weight 148.52 g/mol 144.49 g/mol [1112][3]
CAS Number 1020719-29-2 16672-87-0
Appearance Solid White solid/crystal
Melting Point 63.3 °C 70-75 °C
- _ _ ~265 °C

Boiling Point Not available

(decomposes)

Readily soluble in

water, methanol,

o ethanol, isopropanol,
Not explicitly stated,
N acetone, and other
Solubility but expected to be ]
o polar organic solvents.
similar to Ethephon ] )

Slightly soluble in non-

polar solvents like

benzene and toluene.
LogP Not available -0.22

) <1 x 10~7 mbar at

Vapor Pressure Not available

20°C
Density Not available 1.409 g/cm?

Toxicological Data for Ethephon

The toxicological profile of Ethephon is crucial for assessing the potential hazards of

Ethephon-d4. Below is a summary of acute toxicity data for Ethephon.
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Test Species Route Value Source(s)
3200 - 4229
LD50 Rat Oral
mg/kg
LD50 Mouse Oral 2850 mg/kg
1740 - 5730
LD50 Rabbit Dermal
mg/kg
LC50 Rat Inhalation (4h) > 4.9 mg/L
LC50 (96h) Rainbow Trout Aquatic 170 - 350 mg/L
LC50 (96h) Bluegill Sunfish Aquatic 180 - 300 mg/L
_ _ 596 - 1072
LD50 Bobwhite Quail Oral
mg/kg

Experimental Protocols (Inferred)

While specific experimental protocols are not detailed in the MSDS, the reported toxicological

data for Ethephon would have been generated following standardized guidelines, most likely

from the Organisation for Economic Co-operation and Development (OECD) or the U.S.

Environmental Protection Agency (EPA).

Acute Oral Toxicity (LD50): This study would likely have followed OECD Test Guideline 420
(Acute Oral Toxicity - Fixed Dose Procedure), OECD 423 (Acute Oral Toxicity - Acute Toxic
Class Method), or OECD 425 (Acute Oral Toxicity: Up-and-Down Procedure). The protocol
would involve administering Ethephon to fasted animals (e.g., rats) at various dose levels
and observing them for a set period (typically 14 days) for signs of toxicity and mortality.

Acute Dermal Toxicity (LD50): This would have been conducted according to a guideline
such as OECD Test Guideline 402 (Acute Dermal Toxicity). A measured dose of Ethephon
would be applied to a shaved area of the skin of the test animals (e.g., rabbits) and covered
for 24 hours. The animals would then be observed for 14 days.

Acute Inhalation Toxicity (LC50): This study would likely follow OECD Test Guideline 403
(Acute Inhalation Toxicity). The protocol involves exposing animals (e.g., rats) to an aerosol
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or vapor of Ethephon for a specified duration (typically 4 hours) and observing them for 14
days.

e Aquatic Toxicity (LC50): For fish, a study following OECD Test Guideline 203 (Fish, Acute
Toxicity Test) would be appropriate. This involves exposing fish (e.g., Rainbow Trout, Bluegill
Sunfish) to various concentrations of Ethephon in their water for 96 hours and monitoring for
mortality.

Signaling Pathways and Mechanism of Action

Ethephon's primary mechanism of action as a plant growth regulator is the release of ethylene
gas upon decomposition in tissues with a pH above 4.0. In plants, ethylene is a hormone that
influences numerous developmental processes, including fruit ripening, senescence, and leaf

abscission.

From a toxicological perspective in animals, Ethephon is a weak to moderate cholinesterase
inhibitor. Cholinesterase enzymes are crucial for the proper functioning of the nervous system.
Inhibition of these enzymes leads to an accumulation of the neurotransmitter acetylcholine,
resulting in overstimulation of nerves. This can manifest as symptoms such as salivation,
lacrimation, urination, defecation, and in severe cases, respiratory distress and convulsions.
While the direct signaling cascade is complex, the primary toxicological pathway of concern is
the disruption of cholinergic signaling.

Visualized Safety and Handling Protocols

To ensure the safe handling and use of Ethephon-d4 in a laboratory setting, the following
workflows and procedures are presented in a visual format using Graphviz.

Personal Protective Equipment (PPE) for Handling Ethephon-d4

Before Handling @eav a standard laboratory cuaD—bGNear chemical-resistant gloves (e.g., numeD—»CNear safety glasses with side-shields or gogg\es)—»@se a respirator if ventilation is inadequate or handling powde)—» Ready to Handle

Click to download full resolution via product page

Personal Protective Equipment Workflow
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First Aid Procedures for Ethephon-d4 Exposure

Exposure Occurs

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Inhalation Skin Contact Eye Contact

( Move to fresh air. ) Cmmediately remove contaminated cIothing) ( Rinse cautiously with water for several minutes. )
P b b

rovide artificial respiration if not breathing. Wash skin with soap and water. Remove contact lenses, if present and easy to do.

Seek immediate medical attention

Click to download full resolution via product page

First Aid for Ethephon-d4 Exposure
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Ethephon-d4 Spill Response Procedure

Spill Detected

(Evacuate immediate area and ensure proper ventilatioa

y

Gon appropriate PPE (respirator, gloves, goggles, lab coatD

y

(Contain the spill with inert absorbent material (e.g., sand, vermiculiteD

y

(Carefully collect the absorbed material into a sealed container for disposaD

y

(Clean the spill area with soap and wate)

y

Gispose of waste according to local, state, and federal regulations)

Spill Cleaned

Click to download full resolution via product page

Spill Response for Ethephon-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b561827#ethephon-d4-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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